Cas no 77234-66-3 (1-4-(butan-2-yl)phenyl-2-chloroethan-1-one)

• Product Name: 1-4-(butan-2-yl)phenyl-2-chloroethan-1-one
• CAS No: 77234-66-3
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 578112
• PubChem ID: 4460843
• Update Time: 2025-05-23

1-4-(butan-2-yl)phenyl-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[(2R)-butan-2-yl]phenyl]-2-chloro-ethanone
• 1-(4-butan-2-ylphenyl)-2-chloroethanone
• 1-(4-SEC-BUTYL-PHENYL)-2-CHLORO-ETHANONE
• Ethanone, 2-chloro-1-[4-(1-methylpropyl)phenyl]- (9CI)
• EN300-01983
• Ethanone,2-chloro-1-[4-(1-methylpropyl)phenyl]-(9ci)
• THIPHYDROCHLORIDE
• CDA23466
• Z56891222
• DTXSID90403521
• 1-[4-(butan-2-yl)phenyl]-2-chloroethan-1-one
• AKOS000115661
• AKOS016880158
• 1-(4-(sec-Butyl)phenyl)-2-chloroethanone
• 77234-66-3
• 1-4-(butan-2-yl)phenyl-2-chloroethan-1-one

• MDL： MFCD03966850
• Inchi： 1S/C12H15ClO/c1-3-9(2)10-4-6-11(7-5-10)12(14)8-13/h4-7,9H,3,8H2,1-2H3
• InChI Key： GBKATGIDLDKFDX-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)C(C)CC)=O

Computed Properties

• Exact Mass: 210.08100
• Monoisotopic Mass: 210.081143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.059
• Boiling Point: 312.8°C at 760 mmHg
• Flash Point: 175.1°C
• Refractive Index: 1.514
• PSA: 17.07000
• LogP: 3.62160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-(butan-2-yl)phenyl-2-chloroethan-1-one

Chemical Profile of 1-4-(butan-2-yl)phenyl-2-chloroethan-1-one (CAS No. 77234-66-3)

The compound 1-4-(butan-2-yl)phenyl-2-chloroethan-1-one (CAS No. 77234-66-3) is a significant intermediate in the field of organic synthesis and pharmaceutical research. Its molecular structure, featuring a phenyl ring substituted with a butyl group at the 4-position and a chloroethyl group at the 2-position, makes it a versatile building block for the development of novel chemical entities. This profile delves into the compound's properties, synthetic pathways, and its relevance in contemporary research, particularly in medicinal chemistry.

The molecular formula of 1-4-(butan-2-yl)phenyl-2-chloroethan-1-one is C₁₁H₁₅ClO, indicating a complex arrangement of carbon, hydrogen, chlorine, and oxygen atoms. The presence of both aromatic and aliphatic moieties in its structure contributes to its unique reactivity and potential applications. The chloroethyl group at the 2-position introduces electrophilic centers, making the compound suitable for nucleophilic substitution reactions, while the phenyl ring provides stability and modularity for further functionalization.

In recent years, there has been growing interest in the development of new pharmacophores that combine both efficacy and safety. 1-4-(butan-2-yl)phenyl-2-chloroethan-1-one has emerged as a valuable scaffold for designing molecules with potential therapeutic applications. Its structural features have been leveraged in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases by targeting specific amino acid residues within the active site.

The synthesis of 1-4-(butan-2-yl)phenyl-2-chloroethan-1-one typically involves multi-step organic reactions. One common approach begins with the Friedel-Crafts alkylation of phenol with butanal to introduce the butyl group at the 4-position. Subsequently, chlorination using reagents such as thionyl chloride or phosphorus oxychloride converts an alcohol or hydroxymethyl group into a chloroethyl moiety. The reaction conditions must be carefully controlled to avoid side products, ensuring high yield and purity.

Advances in computational chemistry have further enhanced the utility of 1-4-(butan-2-yl)phenyl-2-chloroethan-1-one in drug discovery. Molecular modeling studies have revealed that its structure can be optimized to improve binding affinity to biological targets. For example, virtual screening techniques have identified modifications that enhance interactions with protein receptors, leading to more potent and selective drug candidates. These computational approaches complement traditional synthetic methods, accelerating the discovery process.

The pharmaceutical industry has also explored the use of 1-4-(butan-2-yl)phenyl-2-chloroethan-1-one in developing treatments for neurological disorders. Preliminary studies suggest that derivatives of this compound may modulate neurotransmitter activity by interacting with specific receptors in the brain. This potential has spurred further research into its pharmacological effects and mechanisms of action. Such investigations are critical for understanding how small molecules can influence complex biological systems.

In addition to its pharmaceutical applications, 1-4-(butan-2-yl)phenyl-2-chloroethan-1-one finds utility in agrochemical research. Its structural framework can be modified to create compounds with herbicidal or pesticidal properties. By incorporating additional functional groups or altering substitution patterns, chemists can develop novel agrochemicals that are more effective against pests while minimizing environmental impact. This aligns with global efforts to sustainable agriculture practices.

The safety profile of 1-(4-butylphenyl)-3-chlorobutanon (another name for CAS No. 772346633) is another critical consideration in its application across various fields. While it does not pose significant acute toxicity risks under standard laboratory conditions, proper handling procedures must be followed to prevent prolonged exposure. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound to ensure worker safety.

Future directions in research on 1-(4-butyla phen yl)-3-ch lorobutanon include exploring its role in material science applications beyond traditional pharmaceuticals and agrochemicals. For instance, its ability to form stable complexes with metals has prompted investigations into its use as a ligand in catalysis or as a component in advanced polymers. These interdisciplinary approaches highlight the compound's versatility and potential for innovation.